5-(trimethylsilyl)thiophene-2-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(trimethylsilyl)thiophene-2-carbaldehyde is a chemical compound with the molecular formula C8H12OSSi and a molecular weight of 184.33 . It is used in various chemical reactions and has several suppliers globally .
Molecular Structure Analysis
The molecular structure of this compound consists of a thiophene ring with a trimethylsilyl group and a carbaldehyde group attached . The exact 3D structure is not available in the search results.Physical And Chemical Properties Analysis
This compound has a melting point of 33-34 °C and a predicted boiling point of 235.6±25.0 °C. It also has a predicted density of 1.03±0.1 g/cm3 .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-(trimethylsilyl)thiophene-2-carbaldehyde involves the introduction of a trimethylsilyl group onto the thiophene ring, followed by oxidation of the aldehyde group.", "Starting Materials": [ "Thiophene", "Trimethylsilyl chloride", "Sodium hydride", "Chloroform", "Sodium hydroxide", "Sodium chlorite", "Acetic acid" ], "Reaction": [ "Thiophene is reacted with trimethylsilyl chloride and sodium hydride in chloroform to introduce the trimethylsilyl group onto the thiophene ring.", "The resulting product is then oxidized using sodium chlorite and acetic acid to form the aldehyde group.", "The final product, 5-(trimethylsilyl)thiophene-2-carbaldehyde, is obtained by purification and isolation of the desired compound." ] } | |
CAS RN |
13960-01-5 |
Molecular Formula |
C8H12OSSi |
Molecular Weight |
184.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.